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Introduction
2-Hydroxy-1-naphthylamine hydrochloride, a versatile aromatic compound, holds a significant

position in synthetic organic chemistry and various industrial applications. This guide provides a

comprehensive overview of its synonyms, chemical and physical properties, detailed synthesis

protocols, applications in research and development, and stringent safety and handling

procedures. The information herein is curated to support researchers, scientists, and

professionals in the field of drug development in their understanding and utilization of this

compound.

Part 1: Nomenclature and Synonyms
The unambiguous identification of chemical compounds is paramount in scientific research and

communication. 2-Hydroxy-1-naphthylamine hydrochloride is known by a variety of names,

which can often be a source of confusion. Below is a comprehensive list of its synonyms and

identifiers.

Systematic and Common Names:
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1-Amino-2-naphthol hydrochloride[1][2]

2-Naphthalenol, 1-amino-, hydrochloride (1:1)[1]

2-Naphthol, 1-amino-, hydrochloride[1]

1-Amino-2-naphthalenol hydrochloride[1]

2-Hydroxy-1-naphthylammonium chloride[1]

1-aminonaphthalen-2-ol hydrochloride[1]

1-AMINO-2-NAPHTHOL HCL[1]

1-amino-2-naphthol, HCl[1]

1-aminonaphthalen-2-ol;hydrochloride[1]

1-amino-2-naphthol-hydrochloride[1]

1-AMINO-2-HYDROXYNAPHTHALENE HYDROCHLORIDE

1-amino-2-naphthohydrochloride

1-Amino-β-naphthol hydrochloride

Registry Numbers and Identifiers:

CAS Number: 1198-27-2[1]

EC Number: 214-830-8[1]

PubChem CID: 518469[1]

MDL Number: MFCD00012561

UNII: XM2LZU54OW[1]
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Part 2: Physicochemical and Spectroscopic
Properties
A thorough understanding of a compound's physical and chemical properties is fundamental to

its application in research and synthesis.

Physicochemical Data
Property Value Source(s)

Molecular Formula C₁₀H₁₀ClNO [1]

Molecular Weight 195.64 g/mol [1]

Appearance
White to light red solid

crystalline powder
[3]

Melting Point ~250 °C (decomposes) [4]

Boiling Point
336.8 °C at 760 mmHg

(Predicted)
[4]

Solubility Slightly soluble in water. [4]

Vapor Pressure
5.61E-05 mmHg at 25°C

(Predicted)
[4]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of 2-Hydroxy-1-

naphthylamine hydrochloride.

Infrared (IR) Spectroscopy: The IR spectrum displays characteristic peaks corresponding to

the functional groups present in the molecule. Key absorptions include those for the O-H, N-

H, C=C (aromatic), C-N, and C-O bonds.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR data are available

for this compound, providing detailed information about the hydrogen and carbon framework

of the molecule.[2]
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Part 3: Synthesis and Purification
The synthesis of 2-Hydroxy-1-naphthylamine hydrochloride is most practically achieved from β-

naphthol through the formation of an azo compound, followed by reduction.[1] The following

protocol is a well-established method.

Experimental Protocol: Synthesis via Azo Dye Reduction
This procedure involves three main stages: diazotization of sulfanilic acid, coupling with β-

naphthol to form the azo dye Orange II, and subsequent reduction to yield 1-amino-2-naphthol

hydrochloride.[1]

Step 1: Diazotization of Sulfanilic Acid

In a suitable vessel, dissolve 105 g of sulfanilic acid dihydrate and 26.5 g of anhydrous

sodium carbonate in 500 cc of water by heating and stirring.

Cool the solution to 15°C in an ice bath.

Add a solution of 37 g of sodium nitrite in 100 cc of water.

Immediately pour the resulting solution into a mixture of 106 cc of concentrated hydrochloric

acid and 600 g of ice.

Step 2: Coupling to Form Orange II

Dissolve 72 g of β-naphthol in a warm solution of 110 g of sodium hydroxide in 600 cc of

water.

Cool this solution to approximately 5°C by adding 400 g of ice.

Add the suspension of the diazonium salt from Step 1 to the β-naphthol solution.

Stir the mixture well and allow it to stand for one hour. The azo dye, Orange II, will separate

as a paste.

Step 3: Reduction to 1-Amino-2-naphthol Hydrochloride
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To the paste of Orange II, add a solution of 250 g of stannous chloride dihydrate in 500 cc of

concentrated hydrochloric acid.

Heat the mixture to 85–90°C with stirring for one hour.

Filter the hot mixture through a Büchner funnel.

Cool the filtrate to 35–40°C in an ice bath and filter again into 1.2 L of concentrated

hydrochloric acid. The product, 1-amino-2-naphthol hydrochloride, will precipitate.

Allow the mixture to stand for at least two hours with occasional agitation.

Collect the precipitate on a Büchner funnel and wash with 20% hydrochloric acid and then

with ether.

Dry the product in the air. The expected yield is 180–200 g.[1]

Purification
For high-purity applications, recrystallization is recommended. Dissolve the crude product in a

minimum volume of hot water containing a few drops of a stannous chloride solution in

hydrochloric acid (to prevent oxidation). Filter the hot solution and add half its volume of

concentrated hydrochloric acid. Upon cooling, the purified salt will crystallize.

Synthesis Workflow Diagram

Step 1: Diazotization

Step 2: Azo Coupling Step 3: Reduction & Isolation

Sulfanilic Acid
+ Na2CO3, NaNO2

p-Benzenediazonium
Sulfonate

HCl, Ice Bath

Orange II (Azo Dye)

Coupling

β-Naphthol
+ NaOH

Reduction with
SnCl2 in HCl

Reduction Precipitation
in conc. HCl

1-Amino-2-naphthol
Hydrochloride
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Amino-2-naphthol hydrochloride.

Part 4: Applications in Research and Development
2-Hydroxy-1-naphthylamine hydrochloride and its parent compound, 1-amino-2-naphthol, are

valuable intermediates and reagents in several areas of chemical research and development.

Dye and Pigment Synthesis: This compound is a key precursor in the synthesis of various

azo dyes.[5] The amino and hydroxyl groups on the naphthyl ring system provide sites for

further chemical modification, allowing for the creation of a wide range of colors.

Synthesis of Photochromic Spirooxazines: 1-Amino-2-naphthol undergoes condensation with

methylene-substituted azaheterocycles in the presence of an oxidizing agent to produce

photochromic spirooxazines.[4] These molecules are of interest for their ability to change

color upon exposure to light.

Antimicrobial Research: Derivatives of 1-aminoalkyl-2-naphthols have been synthesized and

investigated for their antimicrobial properties.[6] Some of these compounds have shown

potent activity against multidrug-resistant bacterial strains, highlighting their potential as

scaffolds for the development of new antimicrobial agents.[6]

Heterogeneous Catalysis: 1-Amino-2-naphthol-4-sulfonic acid functionalized graphene oxide

has been employed as a heterogeneous nanocatalyst for the one-pot synthesis of

tetraketone derivatives. This demonstrates the utility of functionalized aminonaphthols in

developing novel catalytic systems.

Environmental Research: 1-Amino-2-naphthol hydrochloride has been used in studies on the

degradation of azo dyes, such as Acid Orange 7, in anaerobic assays.[4] This application is

relevant to the bioremediation of industrial wastewater.

Part 5: Safety, Handling, and Disposal
Due to its potential hazards, strict safety protocols must be followed when handling 2-Hydroxy-

1-naphthylamine hydrochloride.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b7888964/docs?utm_src=pdf-body-img#2-hydroxy-1-naphthylamine-hydrochloride-synonyms-list
https://archive.conscientiabeam.com/index.php/64/article/view/1880/4758
https://pure-synth.com/product-detail/1-amino-2-naphthol-hydrochloride-97-0-hplc-18405
https://www.chemicalbook.com/synthesis/1-amino-2-naphthol.htm
https://www.chemicalbook.com/synthesis/1-amino-2-naphthol.htm
https://pure-synth.com/product-detail/1-amino-2-naphthol-hydrochloride-97-0-hplc-18405
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7888964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification
This compound is classified with the following GHS hazard statements:

H302: Harmful if swallowed[2]

H312: Harmful in contact with skin[2]

H315: Causes skin irritation[2]

H319: Causes serious eye irritation

H332: Harmful if inhaled

H335: May cause respiratory irritation

H351: Suspected of causing cancer

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (EN 166).

Skin Protection: Wear impervious protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: In case of insufficient ventilation or dust formation, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid the

formation of dust and aerosols. Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. The

compound is light and air-sensitive, so storage under an inert atmosphere is recommended.

First Aid Measures
If Swallowed: Rinse mouth and seek medical attention.

If on Skin: Wash with plenty of soap and water. If irritation persists, seek medical advice.
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical attention.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek

medical attention if you feel unwell.

Disposal
Dispose of this compound and its container in accordance with local, regional, and national

regulations. It should be treated as hazardous waste.

Safe Handling Workflow
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Caption: Recommended workflow for the safe handling of 2-Hydroxy-1-naphthylamine

hydrochloride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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